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Compound of Interest

Compound Name: 4-tert-Butyl-2-chlorophenol

Cat. No.: B165052 Get Quote

An In-depth Technical Guide to 4-tert-Butyl-2-chlorophenol: Safety, Handling, and MSDS

This document provides a comprehensive technical overview of 4-tert-Butyl-2-chlorophenol
(CAS No. 98-28-2), focusing on its safety, handling, and Material Safety Data Sheet (MSDS)

information. It is intended for researchers, scientists, and professionals in drug development

and other scientific fields who may handle this compound.

Chemical Identification
This section provides basic identifiers for 4-tert-Butyl-2-chlorophenol.

Identifier Value

IUPAC Name 4-tert-butyl-2-chlorophenol[1]

CAS Number 98-28-2[1][2][3]

Molecular Formula C₁₀H₁₃ClO[1][2][3]

Molecular Weight 184.66 g/mol [1][2][4]

EC Number 202-652-3[1][3]

Synonyms
2-Chloro-4-tert-butylphenol, Phenol, 2-chloro-4-

(1,1-dimethylethyl)-[1][5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b165052?utm_src=pdf-interest
https://www.benchchem.com/product/b165052?utm_src=pdf-body
https://www.benchchem.com/product/b165052?utm_src=pdf-body
https://www.benchchem.com/product/b165052?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-tert-Butyl-2-chlorophenol
https://pubchem.ncbi.nlm.nih.gov/compound/4-tert-Butyl-2-chlorophenol
https://www.scbt.com/p/4-tert-butyl-2-chlorophenol-98-28-2
https://www.echemi.com/products/pid_Rock35511-4-tert-butyl-2-chlorophenol.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-tert-Butyl-2-chlorophenol
https://www.scbt.com/p/4-tert-butyl-2-chlorophenol-98-28-2
https://www.echemi.com/products/pid_Rock35511-4-tert-butyl-2-chlorophenol.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-tert-Butyl-2-chlorophenol
https://www.scbt.com/p/4-tert-butyl-2-chlorophenol-98-28-2
https://pubchem.ncbi.nlm.nih.gov/compound/518765
https://pubchem.ncbi.nlm.nih.gov/compound/4-tert-Butyl-2-chlorophenol
https://www.echemi.com/products/pid_Rock35511-4-tert-butyl-2-chlorophenol.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-tert-Butyl-2-chlorophenol
https://cymitquimica.com/cas/98-28-2/
https://www.chemeo.com/cid/62-171-3/4-tert-Butyl-2-chlorophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-tert-Butyl-2-chlorophenol is
presented below.

Property Value Source

Physical State White to light yellow solid [5]

Boiling Point 85-86 °C [3]

Density 1.099 g/cm³ at 20 °C [3]

Solubility
Moderately soluble in organic

solvents, less soluble in water.
[5]

XLogP3 3.34310 [3]

Kovats Retention Index 1487 (Standard non-polar) [1][7]

Hazard Identification and Classification
4-tert-Butyl-2-chlorophenol is classified as a hazardous substance. The following table

summarizes its GHS classification as aggregated from multiple sources.[1]
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GHS
Classification

Pictogram(s) Signal Word
Hazard
Statements (H-
phrases)

Precautionary
Statements (P-
phrases)

Acute Toxicity,

Oral (Category 4)
GHS07 Danger[1]

H302: Harmful if

swallowed[1]

P261, P264,

P270, P271,

P280,

P301+P317,

P302+P352,

P304+P340,

P305+P354+P33

8, P317, P319,

P321, P330,

P332+P317,

P362+P364,

P403+P233,

P405, P501[1]

Skin

Corrosion/Irritatio

n (Category 2)

GHS05
H315: Causes

skin irritation[1]

Serious Eye

Damage/Eye

Irritation

(Category 1)

H318: Causes

serious eye

damage[1]

Specific target

organ toxicity —

Single exposure

(Respiratory tract

irritation)

(Category 3)

H335: May

cause respiratory

irritation[1]

Safe Handling and Storage
Adherence to strict handling and storage protocols is essential to minimize risk.

Precautions for Safe Handling:
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Avoid contact with skin, eyes, and clothing.

Do not breathe dust, fumes, or vapors.

Ensure adequate ventilation, preferably by working in a chemical fume hood.[8]

Wash hands thoroughly after handling.

Keep away from food, drink, and animal feed.

Conditions for Safe Storage:

Keep the container tightly closed.

Store in a dry, cool, and well-ventilated place.[8]

Store locked up.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Tert_butyl_2_hydroxy_3_phenylpropanoate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Tert_butyl_2_hydroxy_3_phenylpropanoate.pdf
https://www.cpachem.com/msds?num=SB316&dnl=sd_-_4-tert-Butylphenol_%5BCAS_98-54-4%5D_%28SB316%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 1: General Handling Workflow for 4-tert-Butyl-2-chlorophenol
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Diagram 2: First Aid Decision Flow for Exposure

Diagram 2: First Aid Decision Flow for Exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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